Cas no 1511969-85-9 (3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-one)

• Product Name: 3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-one
• CAS No: 1511969-85-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6354647
• PubChem ID: 82610854
• Update Time: 2024-01-12

3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-1-one
• EN300-1854425
• 1511969-85-9

• Inchi： 1S/C11H13NO3/c12-5-4-9(13)8-2-1-3-10-11(8)15-7-6-14-10/h1-3H,4-7,12H2
• InChI Key： QLCHQIAYPRITDB-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C(CCN)=O)C1=2

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes